N-(1,1-dioxidotetrahydro-3-thienyl)-N-methyl-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide

• Molecular Formula: C26H25NO6S
• Molecular Weight: 479.5 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-methyl-3-(5-methyl-7-oxo-3-phenylfuro[3,2-g]chromen-6-yl)propanamide
• InChI: InChI=1S/C26H25NO6S/c1-16-19(8-9-25(28)27(2)18-10-11-34(30,31)15-18)26(29)33-24-13-23-21(12-20(16)24)22(14-32-23)17-6-4-3-5-7-17/h3-7,12-14,18H,8-11,15H2,1-2H3
• InChI Key: BFUKTHBSKAESPT-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=C3C(=C2)OC=C3C4=CC=CC=C4)CCC(=O)N(C)C5CCS(=O)(=O)C5
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC=CC=C4)CCC(=O)N(C)C5CCS(=O)(=O)C5

Description

N-(1,1-dioxidotetrahydro-3-thienyl)-N-methyl-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide is a compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action for N-(1,1-dioxidotetrahydro-3-thienyl)-N-methyl-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and neurodegeneration. Specifically, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair, as well as the Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
N-(1,1-dioxidotetrahydro-3-thienyl)-N-methyl-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer and neuroprotective properties, this compound has been shown to have antioxidant and anti-inflammatory effects, as well as the ability to modulate ion channels and neurotransmitter receptors in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,1-dioxidotetrahydro-3-thienyl)-N-methyl-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide in lab experiments is its specificity for certain enzymes and signaling pathways, which allows for more targeted and precise research. However, a limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving N-(1,1-dioxidotetrahydro-3-thienyl)-N-methyl-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide. One potential area of research is the development of more efficient synthesis methods for this compound, which could make it more widely available for research purposes. Another area of research is the exploration of this compound's potential as a treatment for other diseases, such as inflammatory disorders or infectious diseases. Finally, further research is needed to fully understand the mechanism of action for this compound and to identify any potential side effects or toxicity concerns.

Synthesis Methods

The synthesis method for N-(1,1-dioxidotetrahydro-3-thienyl)-N-methyl-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide involves the reaction of 3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid with N-methylmorpholine N-oxide (NMO) and tetrahydrothiophene-1,1-dioxide (sulfolane) in the presence of triethylamine (TEA) and 1,4-diazabicyclo[2.2.2]octane (DABCO) as catalysts. This reaction results in the formation of the desired compound as a white solid.

Scientific Research Applications

N-(1,1-dioxidotetrahydro-3-thienyl)-N-methyl-3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanamide has been studied for its potential applications in scientific research, particularly in the fields of cancer research and neuroscience. This compound has been shown to have anticancer properties and has been tested against various cancer cell lines, including breast cancer, ovarian cancer, and lung cancer. In addition, this compound has been shown to have potential as a neuroprotective agent and has been tested in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's.